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Compound of Interest

3-Amino-1-methylpiperidin-2-one
Compound Name:
hydrochloride

Cat. No.: B1376424

An In-Depth Technical Guide to 3-Amino-1-methylpiperidin-2-one Hydrochloride:
Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 3-Amino-1-methylpiperidin-2-one
hydrochloride, a pivotal chiral building block in modern medicinal chemistry. We will delve into
its fundamental chemical properties, stereospecific synthetic routes, and significant applications
in the development of novel therapeutics. This document is intended for researchers, chemists,
and drug development professionals, offering expert insights into the causality behind
experimental protocols and the strategic importance of this compound in pharmaceutical
research.

Core Chemical Identity and Properties

3-Amino-1-methylpiperidin-2-one hydrochloride is a heterocyclic compound belonging to
the piperidine class. Its structure, featuring a lactam ring with a chiral center at the C3 position,
makes it a valuable synthon for creating enantiomerically pure pharmaceuticals, which can lead
to improved efficacy and reduced side effects[1].

Nomenclature and Stereoisomerism
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The presence of a stereocenter at the third carbon of the piperidine ring means the compound
exists as two distinct enantiomers: (R) and (S). The specific stereocisomer used is critical for its
intended biological activity.

Isomer CAS Number

(R)-3-Amino-1-methylpiperidin-2-one
) 1951424-91-1[2][3]
hydrochloride

(S)-3-Amino-1-methylpiperidin-2-one
) 956109-56-1[4]
hydrochloride

3-Amino-1-methylpiperidin-2-one hydrochloride
_ - 1422130-18-4[5]
(racemic/unspecified)

Physicochemical Properties

The compound's physical and chemical characteristics are essential for its handling, reaction
setup, and analytical characterization.

Property Value Source(s)
Molecular Formula CsH13CIN20 (21131161171
Molecular Weight 164.63 g/mol 2113114171
Appearance Solid, Lyophilized powder [2][6]
Purity Typically >95% [2][41[6]

Chemical Structure

The core structure consists of a piperidin-2-one (a valerolactam) ring, N-methylated at position
1, with an amino group at the chiral C3 position. The hydrochloride salt form enhances stability
and solubility in polar solvents.
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Caption: Generalized synthetic workflow for 3-Amino-1-methylpiperidin-2-one HCI.

Applications in Drug Discovery and Development

The primary value of 3-Amino-1-methylpiperidin-2-one hydrochloride lies in its role as a
versatile intermediate for constructing more complex, biologically active molecules.

Key Application: Synthesis of DPP-IV Inhibitors

The (R)-enantiomer of 3-aminopiperidine derivatives are crucial intermediates for the synthesis
of Dipeptidyl Peptidase-1V (DPP-1V) inhibitors.[8] These drugs, such as sitagliptin and alogliptin,
are a major class of oral anti-hyperglycemic agents used for the treatment of type 2 diabetes.
The amino group of the piperidine core serves as a key pharmacophore that interacts with the
active site of the DPP-IV enzyme.

Potential in Neuroscience Drug Discovery

The (S)-enantiomer has been identified as a valuable building block for compounds targeting
the central nervous system.[1] Its structural properties are leveraged to create novel treatments
for neurodegenerative conditions like Alzheimer's and Parkinson's disease, as well as
psychiatric disorders. The ability to interact with specific brain receptors makes it a compound
of high interest in this field.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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